![molecular formula C19H16N2OS4 B5526062 5-[4-(methylthio)benzylidene]-3-{[4-(methylthio)benzylidene]amino}-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5526062.png)
5-[4-(methylthio)benzylidene]-3-{[4-(methylthio)benzylidene]amino}-2-thioxo-1,3-thiazolidin-4-one
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Description
5-[4-(methylthio)benzylidene]-3-{[4-(methylthio)benzylidene]amino}-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C19H16N2OS4 and its molecular weight is 416.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 416.01454783 g/mol and the complexity rating of the compound is 576. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Applications
Microwave Assisted Synthesis : The compound is utilized in the microwave-assisted synthesis of novel functionalized hydantoin derivatives, showing the potential for efficient and rapid chemical synthesis (Kamila, Ankati, & Biehl, 2011).
Anticancer Activity : Thiazolidinones containing the benzothiazole moiety, like this compound, have been evaluated for anticancer activity. They have shown effectiveness against various cancer cell lines, highlighting their potential in cancer treatment (Havrylyuk et al., 2010).
Chemical Reactions and Derivatives : This compound is a precursor in various chemical reactions, leading to the synthesis of different thiazolidine derivatives with potential biological applications (Kandeel, 2000).
Heterocyclic Synthesis : It's used in the synthesis of novel enaminones and azolopyrimidines, demonstrating its versatility in creating a range of heterocyclic compounds (Behbehani & Ibrahim, 2012).
Antimicrobial and Anti-Inflammatory Agents : A series of thiazolidin-4-one derivatives, including this compound, have shown good antimicrobial and anti-inflammatory activities, indicating their potential in treating infections and inflammation (Shelke et al., 2012).
Supramolecular Structures Study : This compound is used in the study of hydrogen-bonded dimers and chains in supramolecular structures, contributing to the understanding of molecular interactions (Delgado et al., 2005).
Pharmacological Applications : It has been synthesized and studied for various pharmacological applications, including its potential as a treatment for neurological or oncological disorders (Bourahla et al., 2021).
properties
IUPAC Name |
(5Z)-5-[(4-methylsulfanylphenyl)methylidene]-3-[(E)-(4-methylsulfanylphenyl)methylideneamino]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2OS4/c1-24-15-7-3-13(4-8-15)11-17-18(22)21(19(23)26-17)20-12-14-5-9-16(25-2)10-6-14/h3-12H,1-2H3/b17-11-,20-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVODKIRNKJVXOJ-XAJBPTSZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)N=CC3=CC=C(C=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)/N=C/C3=CC=C(C=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2OS4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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